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Compound of Interest

Compound Name:
5-Hydroxyindole-3-acetic Acid

(D5)

CAS No.: 1219802-93-3

Cat. No.: B1147737

Get Quote

Part 1: Executive Safety & Immediate Action
Status:STABLE ISOTOPE (NON-RADIOACTIVE) Urgency: Standard Hazardous Waste

Protocols Apply

This guide defines the disposal lifecycle for 5-Hydroxyindole-3-acetic Acid-d5 (5-HIAA-D5).

CRITICAL DISTINCTION: Although labeled "D5" (Deuterated), this compound is a stable

isotope. It emits no radiation and must NOT be disposed of in radioactive waste streams. Doing

so will trigger unnecessary regulatory audits and disposal cost spikes.

Emergency Safety Card (PPE & First Aid)
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Parameter Specification

GHS Classification Warning

Primary Hazards
Acute Toxicity (Oral), Skin/Eye Irritant,

Respiratory Irritant.[1]

Required PPE

Nitrile gloves (0.11 mm min), Safety Goggles

(ANSI Z87.1), Lab Coat, N95 Respirator (if

handling neat powder).

In Case of Skin Contact
Wash with soap and water for 15 minutes.

Remove contaminated clothing.[2]

In Case of Eye Contact
Rinse cautiously with water for 15 minutes.

Remove contact lenses.[2][3]

In Case of Ingestion
Rinse mouth. Do NOT induce vomiting. Call a

poison center.

Part 2: Technical Profile & Waste Classification[1]
Compound: 5-Hydroxyindole-3-acetic acid-d5 (5-HIAA-D5) CAS No: 81587-11-3 (Labeled) / 54-

16-0 (Unlabeled) Molecular Formula: C₁₀H₄D₅NO₃[1][4]

Regulatory Waste Characterization
Unlike P-listed acutely toxic substances (e.g., Epinephrine P042), 5-HIAA is not explicitly listed

on the EPA P or U lists.[1] However, it must be managed as Hazardous Chemical Waste due to

its GHS toxicity profile.
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State
Waste Stream
Classification

EPA/RCRA Code
Applicability

Neat Solid
Hazardous Organic Waste

(Toxic)

Not Listed (unless

characteristic).[1] Manage as

Non-RCRA Hazardous or

State-Regulated.[1]

Stock Solution (MeOH) Flammable Organic Waste

D001 (Ignitability) due to

solvent carrier

(Methanol/Acetonitrile).

HPLC Effluent Mixed Solvent Waste
D001 (Ignitability) or F003

(Spent Solvents).

Part 3: Step-by-Step Disposal Protocols
Scenario A: Disposal of Neat Solid (Expired or Degraded
Standards)
Context: You have a vial of 5-HIAA-D5 powder that has degraded or is no longer required.[1]

Segregation: Do not mix with silica, trash, or biohazard waste.

Containerization: Keep the substance in its original glass vial if possible. Tightly cap the vial.

Secondary Containment: Place the vial into a clear, sealable plastic bag (e.g., Ziploc) to

contain any potential breakage.

Labeling: Apply a hazardous waste label.

Chemical Name: "5-Hydroxyindole-3-acetic acid-d5"[1][2][3][4]

Hazards: "Toxic, Irritant"[2]

Disposal: Deposit into the Solid Hazardous Waste Drum (usually blue or black barrel)

designated for "Lab Pack" incineration.
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Scenario B: Disposal of Liquid Waste (HPLC Waste & Stock
Solutions)
Context: 5-HIAA-D5 dissolved in solvents (Methanol, Acetonitrile, Water) from LC-MS/MS

workflows.[1]

Determine Solvent Base:

Non-Halogenated: Methanol, Acetonitrile, Ethanol, Water.

Halogenated: Dichloromethane (DCM), Chloroform (Rare for 5-HIAA, but possible in

extraction).

Collection: Pour into the appropriate Safety Waste Carboy.

Note: 5-HIAA-D5 is acidic.[1] Ensure the waste stream is compatible (do not mix with

strong bases/cyanides).[5]

Rinsing: Triple-rinse the empty stock vial with the solvent being used. Pour rinsate into the

waste carboy.

Defacing: Deface the label on the empty vial and dispose of the glass vial in the "Broken

Glass/Sharps" container (if chemically clean) or "Solid Chemical Debris" (if residue remains).

Part 4: Spill Response Mechanism
Trigger: Spillage of < 100 mg (Solid) or < 10 mL (Liquid).

Isolate: Alert nearby personnel. Demarcate the area.

Protect: Don PPE (Gloves, Goggles, Lab Coat). Wear an N95 mask if powder is airborne.

Contain:

Solid: Gently cover with wet paper towels to prevent dust generation.

Liquid: Place absorbent pads (pig mats) over the spill.

Clean:
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Sweep/wipe up material using a dustpan or forceps.

Clean the surface with soap and water.[2][6]

Verify surface pH is neutral.

Dispose: Place all cleanup materials (towels, gloves, mats) into a sealed plastic bag. Label

as "Hazardous Waste Debris: 5-HIAA-D5" and dispose of in the Solid Hazardous Waste bin.

Part 5: Disposal Decision Logic (Visualization)
The following diagram outlines the decision process for segregating 5-HIAA-D5 waste streams

to ensure compliance and safety.
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Waste: 5-HIAA-D5

Physical State?

Solid (Powder/Crystals) Liquid (Solution)

Is it Radioactive? Solvent Type?

NO (Stable Isotope)

D5 is Stable

YES (Tritium/C14)

Mistaken ID

DISPOSAL A:
Solid Hazardous Waste

(Lab Pack for Incineration)
STOP: Follow Radiation Safety Protocols

Non-Halogenated
(MeOH, ACN, Water)

Halogenated
(DCM, Chloroform)

DISPOSAL B:
Flammable/Organic Waste Carboy

(Code D001)

DISPOSAL C:
Halogenated Waste Carboy

(Segregated)

Click to download full resolution via product page

Caption: Decision tree for segregating 5-HIAA-D5 waste based on physical state and solvent

carrier.
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Part 6: References
MedChemExpress. Safety Data Sheet: 5-Hydroxyindole-3-acetic acid-d5. Revision 2025.

Link

Cayman Chemical. Safety Data Sheet: 5-hydroxy Indole-3-acetic Acid. August 2025.[2][7][8]

Link

United States Environmental Protection Agency (EPA). Defining Hazardous Waste: Listed,

Characteristic and Mixed Radiological Wastes. 40 CFR Part 261. Link

PubChem. 5-Hydroxyindoleacetic Acid (Compound Summary). National Library of Medicine.

Link

University of Wollongong. Laboratory Waste Disposal Guidelines. October 2018. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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